Cas no 176679-54-2 (Pentacyclo[4.3.0.02,5.03,8.04,7]nonane-2,4-diamine(9CI))

• Product Name: Pentacyclo[4.3.0.02,5.03,8.04,7]nonane-2,4-diamine(9CI)
• CAS No: 176679-54-2
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 112428
• PubChem ID: 15760616
• Update Time: 2025-04-18

Pentacyclo[4.3.0.02,5.03,8.04,7]nonane-2,4-diamine(9CI) Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[4.3.0.02,5.03,8.04,7]nonane-2,4-diamine(9CI)
• Pentacyclo[4.3.0.02,5.03,8.04,7]nonane-2,4-diamine (9CI)
• Pentacyclo[4.3.0.0~2,5~.0~3,8~.0~4,7~]nonane-2,4-diamine
• PENTACYCLO[4.3.0.02,5.03,8.04,7]NONANE-2,4-DIAMINE
• 176679-54-2
• DTXSID10578063

• Inchi： 1S/C9H12N2/c10-8-3-1-2-5-4(3)7(8)9(5,11)6(2)8/h2-7H,1,10-11H2
• InChI Key： UDPHPIJCPBFBTN-UHFFFAOYSA-N
• SMILES： NC12C3C4CC5C3C1C5(C24)N

Computed Properties

• Exact Mass: 148.10016
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04